![molecular formula C24H30N2O9 B4982341 1-(2,3-dimethoxybenzoyl)-4-(3,4-dimethoxybenzyl)piperazine oxalate](/img/structure/B4982341.png)
1-(2,3-dimethoxybenzoyl)-4-(3,4-dimethoxybenzyl)piperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,3-dimethoxybenzoyl)-4-(3,4-dimethoxybenzyl)piperazine oxalate (also known as DMMDA-2) is a psychoactive compound that belongs to the piperazine family. It is a derivative of the well-known psychedelic drug, mescaline. DMMDA-2 is a potent agonist of the serotonin receptor and has been studied for its potential therapeutic uses in various neurological and psychiatric disorders.
Mechanism of Action
DMMDA-2 acts as a potent agonist of the serotonin receptor, specifically the 5-HT2A receptor. It binds to the receptor and activates it, leading to an increase in the release of serotonin in the brain. This increase in serotonin can lead to changes in mood, perception, and cognition.
Biochemical and Physiological Effects:
DMMDA-2 has been shown to have a variety of biochemical and physiological effects in the brain. It can increase the release of serotonin, dopamine, and norepinephrine, leading to changes in mood and perception. It can also stimulate the growth of new neurons in the brain, which may be beneficial in treating neurological disorders.
Advantages and Limitations for Lab Experiments
DMMDA-2 has several advantages for lab experiments, including its high affinity for the serotonin receptor and its ability to stimulate the growth of new neurons. However, its complex synthesis process and potential for psychoactive effects make it difficult to work with in a lab setting.
Future Directions
There are several future directions for research on DMMDA-2. One area of interest is its potential therapeutic uses in treating neurological and psychiatric disorders. Another area of interest is its potential as a tool for studying the serotonin receptor and its role in the brain. Additionally, further research is needed to determine the long-term effects of DMMDA-2 on the brain and its potential for abuse.
Synthesis Methods
DMMDA-2 can be synthesized through a multi-step process starting with the reaction of 2,3-dimethoxybenzoyl chloride with 3,4-dimethoxybenzylamine to form 1-(2,3-dimethoxybenzoyl)-4-(3,4-dimethoxybenzyl)piperazine. The piperazine is then reacted with oxalic acid to form the oxalate salt of DMMDA-2. The synthesis of DMMDA-2 is relatively complex and requires expertise in organic chemistry.
Scientific Research Applications
DMMDA-2 has been studied for its potential therapeutic uses in various neurological and psychiatric disorders, including depression, anxiety, and post-traumatic stress disorder (PTSD). Studies have shown that DMMDA-2 has a high affinity for the serotonin receptor and can stimulate the growth of new neurons in the brain, which may be beneficial in treating these disorders.
Properties
IUPAC Name |
(2,3-dimethoxyphenyl)-[4-[(3,4-dimethoxyphenyl)methyl]piperazin-1-yl]methanone;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O5.C2H2O4/c1-26-18-9-8-16(14-20(18)28-3)15-23-10-12-24(13-11-23)22(25)17-6-5-7-19(27-2)21(17)29-4;3-1(4)2(5)6/h5-9,14H,10-13,15H2,1-4H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCEZUFFQJKFTEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCN(CC2)C(=O)C3=C(C(=CC=C3)OC)OC)OC.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N2O9 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.